Simultaneous determination of palladium and platinum as dithizonates by fifth-derivative spectrophotometry

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9871201503

Abstract

A derivative spectrophotometric method, based on digitised fifth-derivative absorption spectra, has been developed for the simultaneous determination of microgram amounts of palladium and platinum, extracted with dithizone in carbon tetrachloride from iodide medium. Derivative spectra of the lower orders only allow the determination of one of the metals in the presence of the other. Two measurement techniques (peak-to-peak and zero-crossing methods) have been investigated. The second method gave better results for the determination of small amounts of one metal in the presence of an excess of the other. Using the proposed method, palladium (2–20 µg) and platinum (2–20 µg) in different ratios have been determined simultaneously with good precision and accuracy. The precision of the fifth-derivative spectrophotometric method is comparable to the precision obtained in normal spectrophotometry.

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